Cas no 2228749-57-1 ({1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine
• CAS No: 2228749-57-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5992706
• PubChem ID: 165678337
• Update Time: 2025-11-05

{1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine
• {1-[(5-nitrofuran-2-yl)methyl]cyclopropyl}methanamine
• EN300-1835208
• 2228749-57-1

• Inchi： 1S/C9H12N2O3/c10-6-9(3-4-9)5-7-1-2-8(14-7)11(12)13/h1-2H,3-6,10H2
• InChI Key： LDXRHLYMEFEIQU-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CC1(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Additional information on {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine (CAS No. 2228749-57-1)

The compound {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine (CAS No. 2228749-57-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive nitrofuran moiety combined with a cyclopropylmethanamine backbone makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

In recent years, the demand for novel heterocyclic compounds like {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine has surged, driven by the need for innovative therapeutic agents. The nitrofuran group is known for its antimicrobial and antiparasitic properties, which has led to increased exploration of its derivatives. This compound’s cyclopropyl ring further enhances its stability and bioavailability, making it a valuable subject for structure-activity relationship (SAR) studies. Scientists are actively investigating its potential in addressing drug-resistant infections, a pressing global health concern.

The synthesis of {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine involves multi-step organic reactions, often starting from commercially available 5-nitrofurfural. Key steps include cyclopropanation and reductive amination, which require precise control of reaction conditions to achieve high yields. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis practices, which are trending topics in the scientific community.

From a pharmacological perspective, {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine exhibits intriguing pharmacokinetic properties. Its moderate lipophilicity ensures adequate membrane permeability, while the nitrofuran moiety contributes to its electron-affinity, potentially enhancing its interaction with biological targets. Preliminary studies suggest its applicability in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier (BBB). This aligns with current research trends focusing on neurotherapeutics and precision medicine.

The compound’s versatility extends beyond therapeutics. It is also being explored in material science, particularly in the development of functionalized polymers and sensors. Its nitroaromatic group can participate in charge-transfer complexes, making it useful for designing electroactive materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance, a key focus area in modern scientific research.

In conclusion, {1-(5-nitrofuran-2-yl)methylcyclopropyl}methanamine (CAS No. 2228749-57-1) represents a compelling example of how molecular design can yield compounds with diverse applications. Its relevance to drug discovery, material innovation, and sustainable chemistry positions it as a subject of ongoing investigation. As the scientific community continues to address challenges like antimicrobial resistance and neurodegenerative diseases, this compound may play a pivotal role in future breakthroughs.